(Z)-9-Tetradecen-1-ol formate

Specification

• CAS No.: 56218-81-6
• Molecular Formula: C17H32O2
• Molecular Weight: 268.441
• IUPAC Name: [(Z)-hexadec-9-enyl] formate
• Standard InChI: InChI=1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18/h7-8,17H,2-6,9-16H2,1H3/b8-7-
• Standard InChI Key: QABZUWDJJALYNR-FPLPWBNLSA-N
• SMILES: CCCCCCC=CCCCCCCCCOC=O

Introduction

Chemical Properties and Structure

Molecular Identification and Basic Properties

(Z)-9-Tetradecen-1-ol formate is characterized by specific chemical properties that define its behavior and functionality. The compound's structural features, particularly the Z-configuration at the double bond, are critical for its biological activity. Below is a comprehensive table of its key chemical identifiers and properties:

Property	Value
CAS No.	56218-81-6
Molecular Formula	C17H32O2
Molecular Weight	268.441 g/mol
IUPAC Name	[(Z)-hexadec-9-enyl] formate
Standard InChI	InChI=1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18/h7-8,17H,2-6,9-16H2,1H3/b8-7-
Standard InChIKey	QABZUWDJJALYNR-FPLPWBNLSA-N
SMILES	CCCCCCC=CCCCCCCCCOC=O
Purity (Commercial)	>95%
Synonyms	Z9-14Fo
PubChem Compound ID	5367599

The compound has a Z (cis) configuration at the 9-position of the tetradecene chain, which is crucial for its biological activity and receptor recognition. This stereochemistry significantly influences its interaction with receptor proteins in insect olfactory systems, determining its effectiveness as a pheromone component.

It is worth noting that there appears to be a discrepancy in the literature regarding the CAS number, with some sources listing it as 56218-79-2. This highlights the importance of verifying chemical identifiers when working with this compound in research or commercial applications.

Structural Features and Functional Relationships

The structure of (Z)-9-Tetradecen-1-ol formate features an unsaturated hydrocarbon chain with a formate ester functional group. The Z-configuration at the 9-position is a defining characteristic that distinguishes it from similar compounds and contributes to its specific biological activity. The formate ester group provides distinct chemical reactivity compared to other functional groups commonly found in pheromone compounds.

The structural specificity of (Z)-9-Tetradecen-1-ol formate is directly related to its function in biological systems. The precise arrangement of atoms allows for selective binding to specialized receptor proteins in the antennae of target insect species. Even minor alterations to this structure, such as changing the position of the double bond or its geometric configuration, can significantly reduce or eliminate biological activity.

Applications in Pest Management

Role in Pheromonal Communication

(Z)-9-Tetradecen-1-ol formate plays a significant role in disrupting pheromonal communication among certain insect species. This property makes it valuable in integrated pest management strategies, where disrupting mating behavior can help control pest populations without relying solely on chemical insecticides. The compound works by interfering with the normal reception of chemical signals that facilitate mate finding in insects.

The effectiveness of (Z)-9-Tetradecen-1-ol formate in pest management is related to its ability to interact with specific olfactory receptors in target insect species. This specificity allows for targeted control strategies that minimize impacts on non-target organisms, including beneficial insects and other wildlife. The compound's role in chemical communication disruption represents a more ecologically sound approach to pest management compared to broad-spectrum insecticides.

Integration with Monitoring Systems

One of the primary applications of (Z)-9-Tetradecen-1-ol formate is in monitoring systems for pest populations. When combined with other pheromones, such as (Z)-9-dodecen-1-ol acetate, it can enhance the attraction efficacy in sticky traps used for monitoring pest populations. These synergistic effects are particularly valuable for improving the sensitivity and reliability of monitoring systems.

Comparative Efficacy in Field Applications

The practical application of (Z)-9-Tetradecen-1-ol formate in field settings involves various formulation methods and deployment strategies. Research has shown that the compound's efficacy can vary depending on environmental conditions, target species, and the specific formulation used. Understanding these variables is crucial for optimizing the compound's performance in real-world applications.

Field trials comparing (Z)-9-Tetradecen-1-ol formate with other pheromone compounds have demonstrated its unique advantages in certain contexts. These comparative studies help researchers and practitioners select the most appropriate pheromone compounds for specific pest management challenges, taking into account factors such as target species, local environmental conditions, and existing management practices.

Research Findings on Biological Activity

Species-Specific Responses

Research on (Z)-9-Tetradecen-1-ol formate has revealed important insights into species-specific responses to this compound. Different insect species show varying degrees of sensitivity and behavioral responses to the compound, reflecting the evolutionary specialization of pheromone communication systems. These differential responses are critical for developing targeted pest management strategies that focus on specific pest species while minimizing impacts on non-target organisms.

The specificity of insect responses to (Z)-9-Tetradecen-1-ol formate is related to the molecular structure of olfactory receptors in their antennae. These receptors have evolved to recognize specific pheromone components with high sensitivity and selectivity. Understanding these molecular interactions helps explain why even closely related species can show dramatically different responses to the same pheromone compound.

Synergistic Effects with Other Pheromones

One of the most significant research findings regarding (Z)-9-Tetradecen-1-ol formate is its ability to create synergistic effects when combined with other pheromone compounds. Studies have shown that when used in combination with compounds like (Z)-9-dodecen-1-ol acetate, the attraction efficacy in monitoring traps can be significantly enhanced. These synergistic effects are valuable for improving the performance of pheromone-based monitoring and control systems.

The molecular basis for these synergistic effects involves complex interactions at the level of olfactory reception and processing. Multiple pheromone components can activate different receptor types or influence receptor sensitivity, creating a combined effect that is greater than the sum of individual component effects. This phenomenon has important implications for the design and optimization of pheromone-based pest management strategies.

Future Research Directions

Advancing Synthetic Methods

Future research on (Z)-9-Tetradecen-1-ol formate may focus on developing improved synthetic methods that enhance yield, stereoselectivity, and cost-effectiveness. Current synthetic approaches face challenges in maintaining the correct Z-configuration at the double bond, which is essential for the compound's biological activity. Advances in synthetic chemistry, including new catalytic systems and reaction conditions, could address these challenges and make the compound more accessible for research and practical applications.

The development of environmentally friendly synthesis methods is another important research direction. Green chemistry approaches that reduce waste, energy consumption, and hazardous reagents could improve the sustainability profile of (Z)-9-Tetradecen-1-ol formate production. These advancements would align with the broader goals of sustainable pest management by ensuring that the production of pheromone compounds themselves has minimal environmental impact.

Expanding Applications in Integrated Pest Management

Research on (Z)-9-Tetradecen-1-ol formate continues to explore its potential applications in integrated pest management systems. Future studies may investigate its effectiveness against emerging pest species, particularly those that have developed resistance to conventional insecticides. The compound's species-specific activity makes it a promising tool for addressing challenging pest problems while minimizing collateral damage to beneficial organisms.

Innovative delivery systems represent another frontier in (Z)-9-Tetradecen-1-ol formate research. New formulation technologies, such as controlled-release devices, nanoencapsulation, and biodegradable polymers, could improve the field stability and longevity of the compound. These advancements would enhance the practical utility of (Z)-9-Tetradecen-1-ol formate in agricultural settings by reducing application frequency and improving cost-effectiveness.